Cas no 649550-75-4 (1H-Indole-3-carboxylic acid, 5-methyl-1-(2-quinolinyl)-, methyl ester)

• Product Name: 1H-Indole-3-carboxylic acid, 5-methyl-1-(2-quinolinyl)-, methyl ester
• CAS No: 649550-75-4
• MF: C₂₀H₁₆N₂O₂
• MW: 316.353244781494
• CID: 411548
• PubChem ID: 68968661
• Update Time: 2025-04-19

1H-Indole-3-carboxylic acid, 5-methyl-1-(2-quinolinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxylic acid, 5-methyl-1-(2-quinolinyl)-, methyl ester
• methyl 5-methyl-1-quinolin-2-ylindole-3-carboxylate
• 649550-75-4
• SCHEMBL4236172
• DTXSID90739397
• Methyl 5-methyl-1-(quinolin-2-yl)-1H-indole-3-carboxylate
• UVHMRGQEUUXPBH-UHFFFAOYSA-N
• 3-methoxycarbonyl-5-methyl-1-(quinol-2-yl)-1H-indole

• Inchi： 1S/C20H16N2O2/c1-13-7-9-18-15(11-13)16(20(23)24-2)12-22(18)19-10-8-14-5-3-4-6-17(14)21-19/h3-12H,1-2H3
• InChI Key： UVHMRGQEUUXPBH-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C2C=CC3C=CC=CC=3N=2)C2C=CC(C)=CC=21)=O

Computed Properties

• Exact Mass: 316.12128
• Monoisotopic Mass: 316.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12